1-(ethylsulfonyl)-4-phenylpiperazine
Overview
Description
1-(Ethylsulfonyl)-4-phenylpiperazine, also known as Ro 60-0175, is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. The aim of
Scientific Research Applications
1-(Ethylsulfonyl)-4-phenylpiperazine has been studied extensively for its potential therapeutic applications in the field of neuroscience. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
Mechanism of Action
The exact mechanism of action of 1-(ethylsulfonyl)-4-phenylpiperazine is not fully understood. However, it has been suggested that this compound may act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It may also act as an antagonist at the D2 dopamine receptor, which is involved in the regulation of movement and reward.
Biochemical and Physiological Effects
Studies have shown that 1-(ethylsulfonyl)-4-phenylpiperazine has a number of biochemical and physiological effects. For example, it has been shown to increase the levels of serotonin in the brain, which is associated with anxiolytic and antidepressant effects. It has also been shown to decrease the levels of dopamine in the brain, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(ethylsulfonyl)-4-phenylpiperazine in lab experiments is that it has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. This means that there is a wealth of data available on its pharmacological effects and mechanisms of action. However, one limitation of using this compound in lab experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are a number of future directions for research on 1-(ethylsulfonyl)-4-phenylpiperazine. One area of research could be to further investigate its potential therapeutic applications in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Another area of research could be to investigate its potential use in combination with other drugs for the treatment of mood disorders and anxiety disorders. Finally, further research could be conducted to better understand the exact mechanism of action of this compound, which may lead to the development of more effective treatments for a range of neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 1-(ethylsulfonyl)-4-phenylpiperazine involves the reaction of ethanesulfonyl chloride with 4-phenylpiperazine in the presence of a base such as triethylamine. This reaction results in the formation of 1-(ethylsulfonyl)-4-phenylpiperazine as a white solid with a melting point of 131-133°C.
properties
IUPAC Name |
1-ethylsulfonyl-4-phenylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-2-17(15,16)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XROOSWMTRFPMKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethylsulfonyl)-4-phenylpiperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4968988.png)
![ethyl 2-{[(4-bromo-2-chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4968990.png)
![4-({4-(diethylamino)-6-[(2,5-dimethylphenyl)amino]-1,3,5-triazin-2-yl}amino)phenol](/img/structure/B4969012.png)
![11-(5-ethyl-2-thienyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B4969026.png)
![[1-(1-methyl-3-phenylpropyl)-2-pyrrolidinyl]methanol](/img/structure/B4969042.png)
![2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[3-(methylthio)phenyl]acetamide](/img/structure/B4969066.png)
![1-[(butyrylamino)(2-chlorophenyl)methyl]-2-naphthyl acetate](/img/structure/B4969071.png)
![5-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]-3-(3-methoxyphenyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine](/img/structure/B4969084.png)
